Cas no 1019127-03-7 (6-(cyclohexylamino)pyridine-3-carboxylic acid)

• Product name: 6-(cyclohexylamino)pyridine-3-carboxylic acid
• CAS No: 1019127-03-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5979978
• PubChem ID: 23292054

6-(cyclohexylamino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(cyclohexylamino)pyridine-3-carboxylic acid
• Z330796040
• AKOS000215621
• SCHEMBL8115278
• VIAFGZSRLFMNCC-UHFFFAOYSA-N
• EN300-10156286
• 1019127-03-7
• 2- cyclohexylamino-5-pyridine carboxylic acid

• Inchi： 1S/C12H16N2O2/c15-12(16)9-6-7-11(13-8-9)14-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,13,14)(H,15,16)
• InChI Key： VIAFGZSRLFMNCC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)NC1CCCCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų
• XLogP3: 2.5

Additional information on 6-(cyclohexylamino)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(cyclohexylamino)pyridine-3-carboxylic acid (CAS No. 1019127-03-7)

6-(cyclohexylamino)pyridine-3-carboxylic acid (CAS No. 1019127-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridine carboxylic acid derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a cyclohexylamino group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 6-(cyclohexylamino)pyridine-3-carboxylic acid has increased due to its potential role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its application for targeting specific enzymes or receptors, which aligns with the growing trend of precision medicine and personalized therapeutics. The compound's unique structure allows for modifications that can enhance its binding affinity or solubility, making it a promising candidate for further optimization.

One of the most frequently searched questions about 6-(cyclohexylamino)pyridine-3-carboxylic acid revolves around its synthesis methods and purity standards. Laboratories and manufacturers often seek high-purity grades of this compound to ensure reproducibility in experimental results. Additionally, its stability under various conditions, such as temperature and pH, is a critical factor for researchers working on long-term storage or formulation development. These aspects are particularly relevant in the context of green chemistry, where sustainable and efficient synthetic routes are prioritized.

The compound's relevance extends to the field of agrochemicals, where it may serve as a precursor for designing novel pesticides or herbicides. With the increasing global focus on food security and sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional agrochemicals. 6-(cyclohexylamino)pyridine-3-carboxylic acid offers a scaffold that can be tailored to meet these demands, contributing to the development of safer and more effective crop protection agents.

Another area of interest is the compound's potential role in material science. Its aromatic pyridine core and functional groups make it a candidate for constructing coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing, which are hot topics in contemporary research. The ability to fine-tune the properties of such materials by modifying the parent compound underscores its importance in advancing nanotechnology and smart materials.

For those searching for suppliers of 6-(cyclohexylamino)pyridine-3-carboxylic acid, it is essential to verify the credibility of vendors and the quality of their products. Reputable suppliers typically provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to confirm the compound's identity and purity. This transparency is crucial for researchers who require reliable materials for their experiments.

In summary, 6-(cyclohexylamino)pyridine-3-carboxylic acid (CAS No. 1019127-03-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and adaptability make it a valuable tool for researchers addressing some of today's most pressing challenges, from drug discovery to sustainable agriculture. As interest in this compound continues to grow, further studies will likely uncover additional uses and optimization strategies, solidifying its place in modern chemistry.